Cas no 2138158-58-2 (6-(Benzyloxy)-5-methyl-2-(methylamino)hexan-3-one)
6-(Benzyloxy)-5-methyl-2-(methylamino)hexan-3-one Chemical and Physical Properties
Names and Identifiers
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- EN300-799566
- 6-(benzyloxy)-5-methyl-2-(methylamino)hexan-3-one
- 2138158-58-2
- 6-(Benzyloxy)-5-methyl-2-(methylamino)hexan-3-one
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- Inchi: 1S/C15H23NO2/c1-12(9-15(17)13(2)16-3)10-18-11-14-7-5-4-6-8-14/h4-8,12-13,16H,9-11H2,1-3H3
- InChI Key: IBIXXPRIDCGSQH-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)CC(C)CC(C(C)NC)=O
Computed Properties
- Exact Mass: 249.172878976g/mol
- Monoisotopic Mass: 249.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 38.3Ų
6-(Benzyloxy)-5-methyl-2-(methylamino)hexan-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-799566-1.0g |
6-(benzyloxy)-5-methyl-2-(methylamino)hexan-3-one |
2138158-58-2 | 95% | 1.0g |
$770.0 | 2024-05-21 | |
| Enamine | EN300-799566-0.05g |
6-(benzyloxy)-5-methyl-2-(methylamino)hexan-3-one |
2138158-58-2 | 95% | 0.05g |
$647.0 | 2024-05-21 | |
| Enamine | EN300-799566-0.1g |
6-(benzyloxy)-5-methyl-2-(methylamino)hexan-3-one |
2138158-58-2 | 95% | 0.1g |
$678.0 | 2024-05-21 | |
| Enamine | EN300-799566-0.25g |
6-(benzyloxy)-5-methyl-2-(methylamino)hexan-3-one |
2138158-58-2 | 95% | 0.25g |
$708.0 | 2024-05-21 | |
| Enamine | EN300-799566-0.5g |
6-(benzyloxy)-5-methyl-2-(methylamino)hexan-3-one |
2138158-58-2 | 95% | 0.5g |
$739.0 | 2024-05-21 | |
| Enamine | EN300-799566-2.5g |
6-(benzyloxy)-5-methyl-2-(methylamino)hexan-3-one |
2138158-58-2 | 95% | 2.5g |
$1509.0 | 2024-05-21 | |
| Enamine | EN300-799566-5.0g |
6-(benzyloxy)-5-methyl-2-(methylamino)hexan-3-one |
2138158-58-2 | 95% | 5.0g |
$2235.0 | 2024-05-21 | |
| Enamine | EN300-799566-10.0g |
6-(benzyloxy)-5-methyl-2-(methylamino)hexan-3-one |
2138158-58-2 | 95% | 10.0g |
$3315.0 | 2024-05-21 |
6-(Benzyloxy)-5-methyl-2-(methylamino)hexan-3-one Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 6-(Benzyloxy)-5-methyl-2-(methylamino)hexan-3-one
6-(Benzyloxy)-5-methyl-2-(methylamino)hexan-3-one: A Comprehensive Overview
6-(Benzyloxy)-5-methyl-2-(methylamino)hexan-3-one, also known by its CAS number 2138158-58-2, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzyl group attached to an oxygen atom (benzyloxy), a methyl group at the fifth position, and a methylamino group at the second position of a hexanone backbone. The combination of these functional groups makes it a versatile molecule with diverse applications.
The molecular formula of this compound is C14H21NO2, and its molecular weight is approximately 237.3 g/mol. The presence of the benzyl group introduces aromaticity into the molecule, while the methylamino group adds nucleophilic character, making it reactive in various chemical reactions. The hexanone backbone provides a rigid structure that facilitates the formation of stable intermediates in synthetic processes.
Recent studies have highlighted the potential of 6-(Benzyloxy)-5-methyl-2-(methylamino)hexan-3-one in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Its ability to form hydrogen bonds and participate in π-π interactions makes it an attractive candidate for drug design.
In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution, condensation reactions, and oxidation processes. One notable approach involves the reaction of benzyl alcohol with an appropriately substituted aldehyde or ketone derivative. The use of catalysts such as palladium complexes has been shown to enhance the efficiency of these reactions, leading to higher yields and better purity.
The physical properties of CAS 2138158-58-2 are also worth noting. It has a melting point of approximately 78°C and a boiling point around 145°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in solution-phase reactions. Additionally, it exhibits moderate stability under ambient conditions but should be stored away from light and moisture to prevent degradation.
The applications of this compound extend beyond pharmaceuticals. It has been utilized as an intermediate in the synthesis of agrochemicals, where its reactivity and structural versatility are highly valued. Furthermore, recent advancements in green chemistry have led to the exploration of this compound in eco-friendly synthetic pathways, reducing the environmental impact of its production.
In conclusion, 6-(Benzyloxy)-5-methyl-2-(methylamino)hexan-3-one (CAS 2138158-58-2) is a multifaceted organic compound with promising applications across various industries. Its unique structure, reactivity, and physical properties make it an invaluable tool in modern chemical research and development.
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